Cas no 313656-28-9 (Ethanol,2-(5-isoquinolinyloxy)-)

• Product Name: Ethanol,2-(5-isoquinolinyloxy)-
• CAS No: 313656-28-9
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 301012
• PubChem ID: 22036241
• Update Time: 2025-04-19

Ethanol,2-(5-isoquinolinyloxy)- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-(5-isoquinolinyloxy)-
• 2-(5-Isoquinolinyloxy)ethanol
• 2-(isoquinolin-5-yloxy)ethanol
• 2-isoquinolin-5-yloxyethanol
• DRDPUEDOROQMQU-UHFFFAOYSA-N
• 313656-28-9
• SCHEMBL4328934

• Inchi： 1S/C11H11NO2/c13-6-7-14-11-3-1-2-9-8-12-5-4-10(9)11/h1-5,8,13H,6-7H2
• InChI Key： DRDPUEDOROQMQU-UHFFFAOYSA-N
• SMILES： O(CCO)C1=CC=CC2C=NC=CC1=2

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.35